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Compound of Interest

Compound Name: 4-Chlorophenothiazine

Cat. No.: B116481

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for qualified professionals
and is not a substitute for a comprehensive, compound-specific risk assessment. 4-
Chlorophenothiazine is a chemical intermediate intended for research and development
purposes only.[1] All handling and experimental procedures should be conducted in accordance
with institutional and regulatory safety standards.

Introduction

4-Chlorophenothiazine (4-CPTZ) is a heterocyclic organic compound belonging to the
phenothiazine class. It is primarily utilized as a key intermediate in the synthesis of various
pharmaceutical compounds, most notably Prochlorperazine, a dopamine (D2) receptor
antagonist with antiemetic and antipsychotic properties.[2][3][4] Given its classification as a
potent pharmaceutical ingredient, stringent safety and handling protocols are imperative to
mitigate the risks of occupational exposure. This guide provides a comprehensive overview of
the known safety data, recommended handling procedures, and emergency protocols for 4-
Chlorophenothiazine.

Compound Identification and Physicochemical
Properties
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Proper identification and understanding of the physicochemical properties of 4-
Chlorophenothiazine are fundamental to its safe handling and storage.

Property Value Reference
Chemical Name 4-Chloro-10H-phenothiazine [3]
CAS Number 7369-69-9 [3]
Molecular Formula C12HsCINS [5]
Molecular Weight 233.72 g/mol [5]
Appearance Off-white to light grey solid [3]
Boiling Point 382.6°C at 760 mmHg [1]
Flash Point 185.2°C [1]
Density 1.346 g/cm3 [1]

N Slightly soluble in Acetone,
Solubility [1]
DMSO, and Ethanol

Toxicological Information

A critical aspect of a comprehensive safety assessment is the toxicological profile of a
compound. However, publicly available quantitative toxicological data for 4-
Chlorophenothiazine is limited. The following table reflects the current status of available
information.
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Toxicological Endpoint

Data

Reference

Acute Oral Toxicity (LD50)

No data available

[6]

Acute Dermal Toxicity (LD50)

No data available

[6]

Acute Inhalation Toxicity
(LC50)

No data available

[6]

Skin Corrosion/Irritation

No data available

[6]

Serious Eye Damage/Irritation

No data available

[6]

Respiratory or Skin

Sensitization

No data available

[6]

Germ Cell Mutagenicity

No data available

[6]

Carcinogenicity

No data available

[6]

Reproductive Toxicity

No data available

[6]

Specific Target Organ Toxicity
(Single Exposure)

No data available

[6]

Specific Target Organ Toxicity
(Repeated Exposure)

No data available

[6]

Given the lack of specific data, it is prudent to handle 4-Chlorophenothiazine as a potent

compound with unknown toxicological properties.

Personal Protective Equipment (PPE)

A multi-layered approach to personal protective equipment is essential when handling 4-

Chlorophenothiazine to prevent dermal, ocular, and respiratory exposure.
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Specifications and
PPE Category Item )
Recommendations

) . Recommended for all
Powered Air-Purifying

) ) Respirator (PAPR) or a full- )
Respiratory Protection ) ) ) handling of powdered 4-
facepiece respirator with

P100/FFP3 filters.

procedures involving the

Chlorophenothiazine to

minimize inhalation risk.[7][8]

The outer pair of gloves should

) Double-gloving with nitrile be changed immediately upon
Hand Protection o
gloves. contamination or at regular
intervals.[7]
] Disposable coveralls (e.g., Provides protection against
Body Protection )
Tyvek®). chemical splashes and dust.[9]

) Tightly fitting safety goggles or Essential to prevent contact of
Eye Protection i .
a full-face shield. the powder with the eyes.[7]

Experimental Protocols and Handling Procedures

Adherence to standardized experimental protocols is crucial for the safe handling of 4-
Chlorophenothiazine. The following are general best-practice guidelines for handling potent
pharmaceutical powders.

General Handling Workflow

The following diagram outlines a standard workflow for the safe handling of 4-
Chlorophenothiazine in a laboratory setting.
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Safe Handling Workflow for 4-Chlorophenothiazine

Preparation

Review SDS and Conduct
Risk Assessment

'

Don Appropriate PPE

l

Prepare Containment
(e.g., Fume Hood)

Proceed to handling

Handling

Weigh Compound in
Containment

l

Dissolve or Transfer
Compound

'

Conduct Experiment

Complete experiment

Post-Handling

Decontaminate Surfaces
and Equipment

l

Dispose of Waste in
Designated Containers

l

Doff PPE Correctly
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Spill Cleanup Protocol for Powdered 4-Chlorophenothiazine

[Evacuate and Secure Area

Don Spill Response PPE
(including respiratory protection)

:

Cover Spill with Wet Absorbent]
n

Material to Prevent Aerosolizatio

'

Carefully Collect Contaminated
Material with Scoop

:

Place in Labeled
Hazardous Waste Container

'

Decontaminate Spill Area
(e.g., 10% bleach followed by sodium thiosulfate)

:

Dispose of all Contaminated
Materials as Hazardous Waste

Report Incident
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Putative Signaling Pathway of Prochlorperazine

Presynaptic Neuron

Prochlorperazine
(and potentially 4-CPTZ)

Dopamine

antagonizes

Postsynapti¢' Neuron

D2 Receptor

ctivates

Gi/o Protein

Downstream Effects
(e.g., reduced neuronal excitability)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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